Cas no 1355174-68-3 (4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1355174-68-3
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 5159617
• Update Time: 2025-10-31

4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylic acid, 4-[5-(methoxycarbonyl)-6-methyl-2-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H25N3O4/c1-12-13(15(21)23-5)6-7-14(18-12)19-8-10-20(11-9-19)16(22)24-17(2,3)4/h6-7H,8-11H2,1-5H3
• InChI Key： OFCZXCFGVWIJLG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=NC(C)=C(C(OC)=O)C=C2)CC1

Additional information on 4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355174-68-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is a derivative of piperazine and pyridine, two important scaffolds in the design of bioactive molecules. The unique combination of functional groups in this compound, including the methoxycarbonyl, methyl, and tert-butyl ester moieties, contributes to its potential therapeutic applications and pharmacological properties.

The methoxycarbonyl group (COOCH3) is a key functional group in this compound, known for its ability to modulate the lipophilicity and metabolic stability of molecules. This group is often used in drug design to improve the oral bioavailability and reduce the susceptibility to metabolic degradation. In the context of 4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester, the methoxycarbonyl group may play a crucial role in enhancing the compound's stability and solubility, making it a promising candidate for further development.

The presence of a methyl group at the 6-position of the pyridine ring is another notable feature of this compound. Methyl groups are known to influence the electronic properties and conformational flexibility of molecules, which can have significant implications for their biological activity. In this case, the methyl group may contribute to the compound's ability to interact with specific protein targets or receptors, potentially enhancing its efficacy as a therapeutic agent.

The tert-butyl ester moiety (t-BuOCO) is an important protecting group in organic synthesis, particularly in the context of peptide and piperazine derivatives. This group can be selectively removed under mild conditions, allowing for controlled deprotection and further functionalization of the molecule. In pharmaceutical research, this property is valuable for optimizing drug candidates by introducing additional functional groups or modifying existing ones to achieve desired pharmacological profiles.

Recent studies have highlighted the potential of 4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester as a lead compound for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by selectively inhibiting specific enzymes involved in inflammatory pathways. This finding suggests that it could be developed into a novel treatment for inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at a leading pharmaceutical company have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and hepatitis C. The mechanism of action involves disrupting viral protein-protein interactions, which are critical for viral replication and assembly.

The structural diversity and functional versatility of 4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester make it an attractive starting point for medicinal chemists seeking to develop new therapeutic agents. Its ability to modulate multiple biological targets through subtle structural modifications opens up numerous possibilities for optimizing its pharmacological properties and expanding its therapeutic applications.

In conclusion, 4-(5-Methoxycarbonyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355174-68-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and structural features make it a valuable lead compound for developing new treatments for inflammatory diseases and viral infections. Ongoing research continues to explore its full range of biological activities and optimize its properties for clinical use.